molecular formula C23H26O4 B1241484 4-(3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydro-2-naphthoyloxy)benzoic acid

4-(3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydro-2-naphthoyloxy)benzoic acid

Cat. No.: B1241484
M. Wt: 366.4 g/mol
InChI Key: XUBZEGVXYCHVGW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydro-2-naphthoyloxy)benzoic acid, also known as this compound, is a useful research compound. Its molecular formula is C23H26O4 and its molecular weight is 366.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C23H26O4

Molecular Weight

366.4 g/mol

IUPAC Name

4-(3,5,5,8,8-pentamethyl-6,7-dihydronaphthalene-2-carbonyl)oxybenzoic acid

InChI

InChI=1S/C23H26O4/c1-14-12-18-19(23(4,5)11-10-22(18,2)3)13-17(14)21(26)27-16-8-6-15(7-9-16)20(24)25/h6-9,12-13H,10-11H2,1-5H3,(H,24,25)

InChI Key

XUBZEGVXYCHVGW-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1C(=O)OC3=CC=C(C=C3)C(=O)O)C(CCC2(C)C)(C)C

Synonyms

AGN 190521
AGN-190521

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 430 mg (0.94 mmol) of benzyl 4-(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydro-2-naphthoyloxy)benzoate, 60 mg of 10% palladium on carbon and 6 ml of ethyl acetate was stirred under a hydrogen atmosphere at room temperature for 3 hours. A further 6 ml of ethyl acetate was then added to the reaction mixture and mixture heated at 50° C. for 3 hours. The reaction mixture was then cooled, filtered through celite and the residue washed with 5 ml of warm ethyl acetate. The filtrate was then concentrated in-vacuo and the resultant residue recrystallized from a mixture of ethyl acetate and hexanes to give the title compound as a white, crystalline solid. PMR (CDCl3): δ 1.32 (6H, s), 1.34 (6H, s), 1.72 (4H, s), 2.62 (3H, s), 7.24 (1H, s), 7.32 (2H, d, J~8.2 Hz), 8.13 (1H, s), 8.20 (2H, d, J~8.2 Hz).
Name
benzyl 4-(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydro-2-naphthoyloxy)benzoate
Quantity
430 mg
Type
reactant
Reaction Step One
Quantity
60 mg
Type
catalyst
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step Two

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